Cas no 1804866-95-2 (2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1804866-95-2
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4894771
• Update Time: 2025-06-13

2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-7(10)3-1-4(14)5(2-15)16-6(3)8(11,12)13/h1,7H,2,15H2
• InChI Key： KKNMOMWHKGTCCD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(C(F)(F)F)=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1804866-95-2)

2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine, identified by its CAS number 1804866-95-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of an aminomethyl group, difluoromethyl, iodo, and trifluoromethyl substituents, contribute to its potential as a versatile intermediate in the synthesis of bioactive molecules.

The aminomethyl group at the 2-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations such as nucleophilic substitution, condensation reactions, and coupling processes. This makes the compound a valuable building block for constructing more complex molecular architectures. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances the electrophilicity of certain positions in the molecule, particularly at the 3-iodo substituent, facilitating further functionalization.

The iodo substituent at the 3-position is particularly noteworthy, as it serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in modern synthetic organic chemistry and have been extensively employed in the construction of biaryl structures and other complex pharmacophores. The combination of these reactive sites makes 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine a promising candidate for generating novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of both difluoromethyl and trifluoromethyl groups in this compound aligns with these trends, suggesting that it may exhibit favorable pharmacokinetic properties. Furthermore, the structural motif of this molecule resembles several known drug candidates, indicating its potential relevance in addressing unmet medical needs.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological pathways and are considered attractive drug targets due to their central role in disease pathogenesis. The pyridine core is a common scaffold in PPI inhibitors, and modifications such as those present in 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine can fine-tune binding properties to achieve high selectivity and efficacy.

Recent advances in computational chemistry have enabled more efficient virtual screening and design of novel PPI modulators. The unique structural features of this compound make it an excellent candidate for docking studies aimed at identifying potential binding modes with target proteins. Preliminary computational analyses suggest that it may interact with specific residues critical for PPI function, providing a rational basis for further experimental validation.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the aminomethyl group can be achieved through reductive amination or nucleophilic addition reactions, while the installation of fluorinated substituents typically employs metal-catalyzed cross-coupling or halogen exchange methodologies. The final step involves iodination at the 3-position using appropriate reagents such as N-Iodosuccinimide (NIS) or iodinating agents under controlled conditions.

The iodinated intermediate is particularly versatile due to its ability to undergo palladium-catalyzed cross-coupling reactions with a wide range of coupling partners. For instance, reaction with boronic acids or stannanes can lead to biaryl derivatives, which are prevalent motifs in many pharmaceuticals. Similarly, Sonogashira coupling with terminal alkynes allows for the introduction of acetylenic linkers, expanding further synthetic possibilities.

The incorporation of both electron-withdrawing and electron-donating groups at strategic positions within the pyridine ring can modulate electronic properties and influence physicochemical properties such as solubility and permeability across biological membranes. This balance is crucial for optimizing oral bioavailability and minimizing off-target effects.

In conclusion,2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1804866-95-2) represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a valuable intermediate for constructing complex drug candidates targeting various diseases. As our understanding of structure-activity relationships continues to evolve,this molecule exemplifies how carefully designed molecular scaffolds can unlock new therapeutic opportunities.